DENDROTOXIN I
DENDROTOXIN I
It is a potent blocker of voltage-sensitive K+ channels. It can also block the Ca2+-activated K+ channels and it induces GABA release in synaptosomes.60-amino acid polypeptide, with 3 disulfide bridges, from Dendroaspis polylepis polylepis snake venom.
Brand Name:
Vulcanchem
CAS No.:
107950-33-4
VCID:
VC0216730
InChI:
SMILES:
Molecular Formula:
C11H11N3O
Molecular Weight:
0
DENDROTOXIN I
CAS No.: 107950-33-4
Main Products
VCID: VC0216730
Molecular Formula: C11H11N3O
Molecular Weight: 0
Purity: ≥ 97% (HPLC, mass spectrometry).
| CAS No. | 107950-33-4 |
|---|---|
| Product Name | DENDROTOXIN I |
| Molecular Formula | C11H11N3O |
| Molecular Weight | 0 |
| Description | It is a potent blocker of voltage-sensitive K+ channels. It can also block the Ca2+-activated K+ channels and it induces GABA release in synaptosomes.60-amino acid polypeptide, with 3 disulfide bridges, from Dendroaspis polylepis polylepis snake venom. |
| Purity | ≥ 97% (HPLC, mass spectrometry). |
| Reference | - Schweitz et al., /Purification and pharmacological characterization of peptide toxins from the black mamba (Dendroaspis polylepis) venom./ Toxicon (1990). 28(7):847-856- Rehm et al., /Existence of different populations of the DTXi binding protein associated with neuronal K+ channels./ Biochem. and Biophys. Res. Com. (1988). 153(1): 231-240- Lucchesi et al., /Subconductance behavior in a maxi Ca2+-activated K+ channel induced by Dendrotoxin-I./ Neuron, vol. 4, January, 1990. |
| Last Modified | Aug 20 2021 |
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